Cas no 539855-70-4 (3-[6-(trifluoromethyl)pyridin-3-yl]propanoic acid)
![3-[6-(trifluoromethyl)pyridin-3-yl]propanoic acid structure](https://ossimg.kuujia.com/scimg/540000/539855-70-4x500.png)
539855-70-4 structure
Product Name:3-[6-(trifluoromethyl)pyridin-3-yl]propanoic acid
CAS No:539855-70-4
MF:C9H8F3NO2
MW:219.160532951355
MDL:MFCD06801326
CID:939437
PubChem ID:2783390
Update Time:2025-04-19
3-[6-(trifluoromethyl)pyridin-3-yl]propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(6-(Trifluoromethyl)pyridin-3-yl)propanoic acid
- 3-(6-(trifluoromethyl)pyridine-3-yl)propanoic acid
- 3-[2-(trifluoromethyl)pyridin-5-yl]propanoic acid
- 3-[6-(Trifluoromethyl)pyridin-3-yl]propanoic acid
- 3-(6-trifluoromethyl-pyridin-3-yl)-propionic acid
- 3-[6-(trifluromethyl)-pyridin-3-yl]propionic acid
- AC1MD4F8
- Ambpe6000028
- CTK4J9214
- SBB095743
- SureCN2948639
- 3-[6-(trifluoromethyl)-3-pyridyl]propionic acid
- 3-Pyridinepropanoic acid, 6-(trifluoromethyl)-
- BMMLLDYJLFQFJS-UHFFFAOYSA-N
- 7734AB
- PC0983
- SY045801
- AX8183497
- A829887
- EN300-1457375
- SCHEMBL2948639
- AKOS015853102
- DTXSID40382630
- MFCD06801326
- DB-107880
- O10875
- 3-[6-(Trifluoromethyl)-3-pyridyl]propionicAcid
- 539855-70-4
- CS-12292
- CS-0308976
- 3-[6-(trifluoromethyl)pyridin-3-yl]propanoic acid
-
- MDL： MFCD06801326
- Inchi： 1S/C9H8F3NO2/c10-9(11,12)7-3-1-6(5-13-7)2-4-8(14)15/h1,3,5H,2,4H2,(H,14,15)
- InChI Key： BMMLLDYJLFQFJS-UHFFFAOYSA-N
- SMILES： FC(C1=CC=C(C=N1)CCC(=O)O)(F)F
Computed Properties
- Exact Mass: 219.05100
- Monoisotopic Mass: 219.05071298g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 230
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 50.2
- XLogP3: 1.5
Experimental Properties
- Melting Point: 94-98
- PSA: 50.19000
- LogP: 2.11760
3-[6-(trifluoromethyl)pyridin-3-yl]propanoic acid Security Information
- Hazard Statement： Irritant
-
Hazardous Material Identification：
3-[6-(trifluoromethyl)pyridin-3-yl]propanoic acid Customs Data
- HS CODE：2933399090
- Customs Data：
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3-[6-(trifluoromethyl)pyridin-3-yl]propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 016096-5g |
3-[6-(Trifluoromethyl)pyridin-3-yl]propanoic acid |
539855-70-4 | 95% | 5g |
￡606.00 | 2022-02-28 | |
| Fluorochem | 016096-10g |
3-[6-(Trifluoromethyl)pyridin-3-yl]propanoic acid |
539855-70-4 | 95% | 10g |
￡1118.00 | 2022-02-28 | |
| Fluorochem | 016096-25g |
3-[6-(Trifluoromethyl)pyridin-3-yl]propanoic acid |
539855-70-4 | 95% | 25g |
￡2363.00 | 2022-02-28 | |
| Fluorochem | 016096-1g |
3-[6-(Trifluoromethyl)pyridin-3-yl]propanoic acid |
539855-70-4 | 95% | 1g |
￡168.00 | 2022-02-28 | |
| Chemenu | CM170623-5g |
3-[6-(Trifluoromethyl)pyridin-3-yl]propanoic acid |
539855-70-4 | 95% | 5g |
$578 | 2021-08-05 | |
| Apollo Scientific | PC0983-1g |
3-[2-(Trifluoromethyl)pyridin-5-yl]propanoic acid |
539855-70-4 | 95+% | 1g |
£266.00 | 2025-02-19 | |
| Apollo Scientific | PC0983-5g |
3-[2-(Trifluoromethyl)pyridin-5-yl]propanoic acid |
539855-70-4 | 95+% | 5g |
£878.00 | 2025-02-19 | |
| Apollo Scientific | PC0983-10g |
3-[2-(Trifluoromethyl)pyridin-5-yl]propanoic acid |
539855-70-4 | 95+% | 10g |
£1597.00 | 2025-02-19 | |
| Chemenu | CM170623-5g |
3-[6-(Trifluoromethyl)pyridin-3-yl]propanoic acid |
539855-70-4 | 95%+ | 5g |
$578 | 2023-02-18 | |
| abcr | AB169963-1 g |
3-[6-(Trifluoromethyl)pyridin-3-yl]propanoic acid, 98%; . |
539855-70-4 | 98% | 1 g |
€329.20 | 2023-07-20 |
3-[6-(trifluoromethyl)pyridin-3-yl]propanoic acid Related Literature
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
539855-70-4 (3-[6-(trifluoromethyl)pyridin-3-yl]propanoic acid) Related Products
- 913839-73-3(2-(6-(Trifluoromethyl)pyridin-3-yl)acetic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
SunaTech Inc.
Gold Member
Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Gold Member
Audited Supplier
CN Supplier
Reagent
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
